Cas no 4205-90-7 (clonidine)

• Product Name: clonidine
• CAS No: 4205-90-7
• MF: C₉H₉Cl₂N₃
• MW: 230.093859434128
• MDL: MFCD00055059
• CID: 84961
• PubChem ID: 2803
• Update Time: 2025-04-18

clonidine Chemical and Physical Properties

Names and Identifiers

• clonidine
• 2,6-dichloro-N-(2-imidazolin-2-yl)aniline
• Clonidine solution
• N-(2,6-dichlorophenyl)-4,5-dihydro-1H-imidazol-2-amine
• [14C]-Clonidine
• [3H]-Clonidine
• 2-(2',6'-dichlorophenylamino)-imidazoline
• Adesipress
• Catapresan
• Catapressan
• Catapres-TTS
• Catarpres
• Catarpresan
• Chlornidinum
• Clonidin
• Duraclon
• 2-(2,6-Dichlorophenylimino)imidazolidine
• 734571A
• Arkamin
• Catapress
• NCGC00015268-08
• (2,6-dichloro-phenyl)-imidazolidin-2-ylidene-amine
• NCGC00179680-03
• SPBio_001233
• 2-(2,6-dichlorophenyl-imino)-imidazolidine
• NINDS_000774
• CLD
• KBio3_001275
• Clonidinhydrochlorid
• KBioSS_000308
• CATAPRES-TTS-3
• CLONIDINE (USP-RS)
• Prestwick2_000248
• DTXCID402846
• M 5041T
• Catarpres-TTS (TN)
• HMS3402P10
• CHEBI:46632
• 4205-90-7
• CLONIDINE [USP MONOGRAPH]
• Spectrum3_000358
• L000193
• Clonidinum
• ST-155BS
• CHEMBL134
• D00281
• CCRIS 7787
• HMS1791P10
• NCGC00024734-02
• NCGC00024734-05
• HMS2089G11
• NCGC00024734-04
• BRD-K98530306-001-02-1
• Prestwick0_000248
• SCHEMBL5982
• NCGC00179680-01
• Catarpres-TTS
• BSPBio_000036
• BRD-K98530306-003-05-0
• NS00010455
• 1H-Imidazol-2-amine, N-(2,6-dichlorophenyl)-4,5-dihydro-
• Nexiclon
• DB00575
• 2,6-dichloro-N-2-imidazolidinylidenebenzenamide
• Spectrum4_000956
• Clonidina (INN-Spanish)
• NCGC00015268-04
• Kapvay&reg
• Spectrum5_000759
• BDBM50225285
• CLONIDINE [ORANGE BOOK]
• CLORPRES
• 2-[(2,6-Dichlorophenyl)imino]imidazoline
• CLONIDINE [USAN]
• Tox21_110118_1
• IDI1_000774
• CLONIDINE (USP MONOGRAPH)
• Clonidine Transdermal System USP, 0.2 mg/day
• KBio2_004389
• SR-01000759380-4
• Nexiclon XR
• BPBio1_000040
• CLONIDINE [WHO-DD]
• 2-Imidazoline, 2-(2,6-dichloroanilino)-
• EN300-8686697
• Clonidina [INN-Spanish]
• 2,6-dichloro-N-imidazolidin-2-ylideneaniline
• N-(2,6-dichlorophenyl)imidazolidin-2-imine
• 4205-90-7 (free base)
• 2-(2,6-dichlorophenylimino)-imidazolidine
• BRD-K98530306-003-07-6
• CATAPRES-TTS-1
• BCP07223
• AB00053441_03
• HMS1989P10
• CAS-4205-90-7
• C02AC01
• NCGC00179680-02
• AB00514634-07
• Bio1_000470
• KBio3_000616
• S01EA04
• IDI1_034058
• MRF-0000018
• NCGC00179680-05
• DTXSID6022846
• CS-0012297
• BSPBio_002055
• 2-[(2,6-dichlorophenyl)imino]-imidazolidine
• Prestwick1_000248
• SBI-0050256.P004
• FT-0741246
• ST 155BS
• BDBM14062
• 2-(2,6-Dichloroanilino)-1,3-diazacyclopentene-(2)
• NCGC00015268-02
• Clofenil
• Clonidinum [INN-Latin]
• SMR001550184
• Bio2_000788
• AB00514634_09
• N-(2,6-Dichlorophenyl)-4,5-dihydro-1H-imidazol-2-amine #
• KBio2_001821
• KBio2_006957
• Tocris-0690
• MLS006011925
• 2-(2,6-Dichloroanilino)-2-imidazoline
• Spectrum2_001187
• 3h-clonidine
• NCGC00024734-03
• 2-(2,6-Dichlorophenylamino)-2-imidazoline
• Bio1_000959
• 2-(2',6'-dichlorophenylamino)-2-imidazoline
• Clonidine Transdermal System USP, 0.3 mg/day
• CLONIDINE(200MG)
• CLONIDINE [VANDF]
• Combipres
• Bio2_000308
• Spectrum_001341
• CCG-204363
• NCGC00024734-01
• M-5041T
• 1H-Imidazol-2-amine, N-(2,6-dichlorophenyl)-4,5-dihydro- (9CI)
• KBio3_000615
• MN3L5RMN02
• Prestwick3_000248
• 2-[(2,6-dichlorophenyl)imino]-2-imidazoline
• NCGC00015268-05
• [3H]clonidine
• CLONIDINE, Clonidine hydrochloride
• AB00514634-08
• Clonidina
• KBioSS_001821
• NCGC00015268-12
• CLONIDINE [MI]
• Clonidine Transdermal System USP, 0.1 mg/day
• Bio1_001448
• Clonidine (JAN/USP/INN)
• NCGC00015268-01
• BSPBio_001588
• Tox21_110118
• CATAPRES-TTS-2
• SDCCGSBI-0050256.P005
• Catapres
• Catapres- TTS
• SR-01000759380
• clonidine (amino form)
• HSDB 3040
• F74813
• Lopac0_000268
• KBio2_005444
• NCGC00015268-03
• CHEBI:46631
• KBioGR_000308
• CAS-4205-91-8
• clonidine (imino form)
• KBio2_000308
• Benzenamine, 2,6-dichloro-N-2-imidazolidinylidene-
• Q412221
• KBioGR_001572
• GTPL516
• 2-Imidazoline, 2-(2,6-dichloroanilino)- (7CI,8CI)
• SPBio_002255
• EINECS 224-119-4
• starbld0009556
• Klofenil
• Clonidine Transdermal System
• N02CX02
• HMS1361P10
• SY267931
• UNII-MN3L5RMN02
• 2-[(2,6-Dichlorophenyl)imino]imidazolidine
• ST-155-BS
• Clonidinum (INN-Latin)
• CLONIDINE [HSDB]
• 2-((2,6-Dichlorophenyl)imino)imidazolidine
• AKOS001595470
• CHEBI:3757
• Clonidine(200 mg)
• SKF 34427
• 2-IMIDAZOLINE, 2-(2,6-DICHLOROPHENYLAMINO)-
• CLONIDINE [MART.]
• CLONIDINE [INN]
• 2,6-Dichloro-N-2-imidazolidinylidenebenzenamine
• NCGC00015268-07
• Chlofazoline
• CLONIDINE (MART.)
• Clonidine (USAN:USP:INN:BAN)
• KBio1_000774
• KBio2_002876
• AKOS015960367
• (2,6-Dichlorophenyl)imidazolidin-2-ylidene amine
• Clonidine [USAN:USP:INN:BAN]
• CLONIDINE [JAN]
• BDBM50016897
• CLONIDINE [USP-RS]
• Lopac-C-7897
• MFCD00055059
• NCGC00015268-06
• HY-12721
• BIDD:GT0547
• AB00514634
• Clonidine extended release
• DivK1c_000774
• GTPL13162
• BRD-K98530306-003-17-5
• STL355995
• BRD-K98530306-003-16-7
• BRD-K98530306-003-18-3
• BBL025137

• MDL： MFCD00055059
• Inchi： 1S/C9H9Cl2N3/c10-6-2-1-3-7(11)8(6)14-9-12-4-5-13-9/h1-3H,4-5H2,(H2,12,13,14)
• InChI Key： GJSURZIOUXUGAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1NC1=NCCN1)Cl

Computed Properties

• Exact Mass: 229.01700
• Monoisotopic Mass: 229.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.4A^2
• Isotope Atom Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 141-142 ºC
• Boiling Point: 369.21°C (rough estimate)
• Flash Point: 9℃
• Refractive Index: 1.6300 (estimate)
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 36.42000
• LogP: 2.20190
• Solubility: Soluble in water \ ethanol, almost insoluble in chloroform \ ether
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

clonidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 16-36/37-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes